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Compound of Interest

Compound Name: S 1360

Cat. No.: B1680365

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: S-1360 is a discontinued investigational compound. The information provided
below is based on limited publicly available data and general laboratory best practices for
handling similar chemical compounds. A comprehensive Certificate of Analysis for S-1360 is
not publicly available. Therefore, users should exercise caution and are encouraged to perform
their own validation experiments for stability and solubility. Always adhere to your institution's
specific safety protocols and guidelines.

Introduction

S-1360 is a potent and selective, non-catalytic site HIV-1 integrase inhibitor that was under
development by Shionogi-GlaxoSmithKline.[1][2] It demonstrates antiviral activity against both
X4 and R5 tropic strains of HIV-1, as well as variants resistant to nucleoside reverse
transcriptase inhibitors (NRTIS), non-nucleoside reverse transcriptase inhibitors (NNRTIs), and
protease inhibitors (PIs).[3] These application notes provide guidelines for the proper handling,
storage, and experimental use of S-1360 powder in a research setting.

Physicochemical and In Vitro Activity Data

The following tables summarize the available quantitative data for S-1360.

Table 1: Physicochemical Properties of S-1360
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Property Value Reference
Molecular Formula C16H12FN30s3 [3]
Molecular Weight 313.28 g/mol [3]
CAS Number 280571-30-4
White to off-white powder
Appearance General knowledge
(assumed)

Table 2: In Vitro Activity of S-1360

Cell Line/Assay
Parameter Value . Reference
Conditions

Catalytic activity of
20 nM purified HIV-1

integrase

ICso (Purified

Integrase)

. MTT assay in MT-4
ECso (Antiviral

o 200 nM cells infected with
Activity)
HIV-1 111B
o MTT assay in MT-4
CCso (Cytotoxicity) 12 uM

cells

Handling and Storage Protocols
Personal Protective Equipment (PPE)

When handling S-1360 powder, it is essential to use appropriate personal protective equipment
to minimize exposure. This includes, but is not limited to:

¢ Gloves: Nitrile or latex gloves.
o Eye Protection: Safety glasses or goggles.

o Lab Coat: A standard laboratory coat.
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o Respiratory Protection: A dust mask or respirator should be used when handling larger
quantities of powder or when there is a risk of aerosolization.

Storage of S-1360 Powder

Proper storage is crucial to maintain the stability and integrity of the compound.

e Short-term Storage (up to 1 month): Store at room temperature (20-25°C) in a tightly sealed
container, protected from light and moisture.

e Long-term Storage (greater than 1 month): For long-term storage, it is recommended to store
the powder at -20°C in a tightly sealed container, protected from light and moisture.

e General Recommendations:
o Store in a dry, well-ventilated area.
o Avoid repeated freeze-thaw cycles of stock solutions.

o Keep the container tightly closed when not in use.

Preparation of Stock Solutions

Stock solutions should be prepared in a chemical fume hood. The following protocol is for the
preparation of a 10 mM stock solution in Dimethyl Sulfoxide (DMSO).

Materials:

S-1360 powder

Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Protocol:
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o Calculate the required mass of S-1360:
o To prepare 1 mL of a 10 mM stock solution, you will need:
» Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/qg)
» Mass (mg) = 0.010 mol/L x 0.001 L x 313.28 g/mol x 1000 mg/g = 3.1328 mg
e Weighing the powder:
o Tare a sterile microcentrifuge tube on a calibrated analytical balance.

o Carefully weigh out approximately 3.13 mg of S-1360 powder into the tube. Record the
exact weight.

» Dissolving the powder:

o Add the appropriate volume of anhydrous DMSO to the tube to achieve a final
concentration of 10 mM. For example, if you weighed out exactly 3.1328 mg, add 1.0 mL
of DMSO.

o Cap the tube tightly and vortex thoroughly until the powder is completely dissolved. Gentle
warming in a water bath (37°C) may aid in dissolution if necessary, but the stability of S-
1360 under these conditions should be verified.

o Storage of Stock Solution:

o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Store the aliquots at -20°C or -80°C for long-term storage.

Experimental Protocols
HIV-1 Integrase Inhibition Assay (General Protocol)

This protocol provides a general workflow for assessing the in vitro inhibitory activity of S-1360
against HIV-1 integrase. Specific assay conditions may need to be optimized.
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Materials:

Recombinant HIV-1 Integrase enzyme

Oligonucleotide substrates mimicking the viral DNA ends

Assay buffer (specific composition depends on the enzyme and detection method)

S-1360 stock solution

96-well assay plates

Plate reader for detection (e.g., fluorescence or luminescence)
Protocol:
» Prepare serial dilutions of S-1360:

o Dilute the 10 mM stock solution in assay buffer to achieve a range of desired final
concentrations for the assay (e.g., from 1 nM to 10 pM).

o Assay Setup:
o In a 96-well plate, add the following to each well:
» Assay buffer
» Diluted S-1360 or vehicle control (DMSO)
» Recombinant HIV-1 Integrase enzyme

o Incubate the plate at the optimal temperature for the enzyme (typically 37°C) for a pre-
determined time (e.g., 15-30 minutes) to allow the inhibitor to bind to the enzyme.

« Initiate the Reaction:
o Add the oligonucleotide substrate to each well to start the enzymatic reaction.

e |ncubation and Detection:
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o Incubate the plate at 37°C for the desired reaction time (e.g., 60-120 minutes).
o Stop the reaction (if necessary, depending on the detection method).

o Measure the signal (e.g., fluorescence) using a plate reader.

e Data Analysis:

o Calculate the percentage of inhibition for each concentration of S-1360 compared to the
vehicle control.

o Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit
the data to a dose-response curve to determine the ICso value.

Visualizations

Signaling Pathway of HIV-1 Integration and Inhibition by
S-1360
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Caption: HIV-1 Integration and Inhibition by S-1360.
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Experimental Workflow for S-1360 Stock Solution
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Caption: Workflow for Preparing S-1360 Stock Solution.

General Workflow for an In Vitro HIV-1 Integrase
Inhibition Assay
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Caption: Workflow for In Vitro Integrase Inhibition Assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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